Cas no 332886-33-6 (2-(2-methyl-1-oxo-1,2-dihydroisoquinolin-4-yl)acetic acid)

• Product Name: 2-(2-methyl-1-oxo-1,2-dihydroisoquinolin-4-yl)acetic acid
• CAS No: 332886-33-6
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 6085559
• PubChem ID: 793414
• Update Time: 2025-10-22

2-(2-methyl-1-oxo-1,2-dihydroisoquinolin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-1-oxo-1,2-dihydroisoquinolin-4-yl)acetic acid
• 4-Isoquinolineacetic acid, 1,2-dihydro-2-methyl-1-oxo-
• Oprea1_471976
• 2-(2-methyl-1-oxoisoquinolin-4-yl)acetic acid
• EN300-24576747
• 332886-33-6
• Oprea1_727155
• SCHEMBL1520396
• BAS 00692365

• Inchi： 1S/C12H11NO3/c1-13-7-8(6-11(14)15)9-4-2-3-5-10(9)12(13)16/h2-5,7H,6H2,1H3,(H,14,15)
• InChI Key： NDMKUEZBAXIIDD-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(CC(O)=O)=CN1C

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 446.4±45.0 °C(Predicted)
• pka: 4.28±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 2-(2-methyl-1-oxo-1,2-dihydroisoquinolin-4-yl)acetic acid

Comprehensive Overview of 2-(2-methyl-1-oxo-1,2-dihydroisoquinolin-4-yl)acetic acid (CAS No. 332886-33-6)

2-(2-methyl-1-oxo-1,2-dihydroisoquinolin-4-yl)acetic acid (CAS No. 332886-33-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique isoquinoline backbone, plays a pivotal role in the development of novel therapeutic agents. Its molecular structure, featuring a methyl group and a carboxylic acid moiety, makes it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, where it serves as a building block for more complex molecules.

The growing demand for 2-(2-methyl-1-oxo-1,2-dihydroisoquinolin-4-yl)acetic acid is driven by its relevance in addressing contemporary health challenges, such as anti-inflammatory and anticancer research. Recent studies highlight its potential in modulating specific biological pathways, making it a subject of interest in precision medicine. With the rise of AI-driven drug design, this compound has also been explored in computational chemistry models to predict its interactions with target proteins. Such advancements align with the increasing focus on sustainable pharmaceuticals and green chemistry, where efficient synthesis methods are prioritized.

From a commercial perspective, CAS No. 332886-33-6 is often sought after by pharmaceutical manufacturers and research institutions. Its synthesis and purification processes are frequently discussed in academic forums, with emphasis on yield optimization and scalability. The compound's stability under various conditions is another area of investigation, particularly for long-term storage and transportation in global supply chains. As the industry shifts toward high-throughput screening, the demand for high-purity 2-(2-methyl-1-oxo-1,2-dihydroisoquinolin-4-yl)acetic acid is expected to rise.

In the context of intellectual property, patents involving this compound often focus on its derivatives and their therapeutic uses. This aligns with broader trends in biopharmaceutical innovation, where small molecules like 332886-33-6 are key to developing next-generation treatments. Additionally, its role in combinatorial chemistry libraries underscores its importance in hit-to-lead optimization processes. For researchers, understanding its structure-activity relationship (SAR) is critical for designing more effective drugs.

Environmental and regulatory considerations also play a role in the discourse around 2-(2-methyl-1-oxo-1,2-dihydroisoquinolin-4-yl)acetic acid. As regulatory bodies emphasize safer chemical alternatives, the compound's eco-toxicity profile and biodegradability are under scrutiny. This is particularly relevant for industries aiming to comply with REACH and FDA guidelines. Furthermore, the compound's compatibility with continuous flow chemistry techniques is being explored to reduce waste and improve efficiency.

In summary, 2-(2-methyl-1-oxo-1,2-dihydroisoquinolin-4-yl)acetic acid (CAS No. 332886-33-6) is a multifaceted compound with broad applications in modern science. Its significance spans drug development, material science, and environmental sustainability, making it a valuable asset for researchers and industries alike. As technology evolves, so too will the methodologies for its synthesis and utilization, ensuring its continued relevance in the years to come.